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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B599919

An In-Depth Technical Guide to C.l. Acid Brown 83

This technical guide provides a comprehensive overview of the chemical and physical
properties of C.I. Acid Brown 83, intended for researchers, scientists, and professionals in
drug development and chemical analysis.

Core Chemical Data

C.l. Acid Brown 83 (CAS Number: 13011-68-2) is an acid dye that exists as a copper
complex. The presence of copper is crucial to its final structure and properties. Below is a
summary of its key quantitative data.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b599919?utm_src=pdf-interest
https://www.benchchem.com/product/b599919?utm_src=pdf-body
https://www.benchchem.com/product/b599919?utm_src=pdf-body
https://www.benchchem.com/product/b599919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
C.I. Number 20250 [1]
CAS Number 13011-68-2 [1][2]13]
Molecular Formula (Copper

C18H11CuN6Na08s [1][2][4]
Complex)
Molecular Weight (Copper

557.92 g/mol [1][2][4]
Complex)
Parent Compound Molecular

C18H13N6Na08Ss [5]
Formula
Parent Compound Molecular

496.39 g/mol

Weight

Synthesis Workflow

The production of C.I. Acid Brown 83 is a multi-step process that involves the reaction of
several precursor molecules. The general synthesis involves diazotization and azo coupling
reactions, followed by complexation with copper.[4]
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Caption: Synthesis workflow of C.I. Acid Brown 83.
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Experimental Applications and Protocols

While primarily used as a dye for materials like leather, C.l. Acid Brown 83 has been a subject
of academic research, particularly in environmental science.

Adsorption Studies

One notable application in research is its use as a model compound for studying the adsorption
of acid dyes. For instance, studies have investigated its removal from aqueous solutions using
organobentonite.[2] Such experiments typically involve preparing a stock solution of the dye,
treating it with the adsorbent under controlled conditions (e.g., pH, temperature, contact time),
and then measuring the change in dye concentration using spectrophotometry.

Degradation Studies

The environmental fate of C.I. Acid Brown 83 has been explored through degradation studies.
Research has investigated the effect of ultrasound on the degradation of this dye using various
methods, including the use of hydrogen peroxide and Fenton's reagent (hydrogen peroxide
with Fe(ll)).[6] A typical experimental protocol would involve:

Preparation of a known concentration of C.l. Acid Brown 83 solution.
e Introduction of the degradation agent (e.g., H202, FeSOa).
o Application of ultrasonic irradiation for a set duration.

e Monitoring the degradation of the dye over time by measuring the absorbance at its
maximum wavelength using a UV-Vis spectrophotometer.

e Analyzing the degradation kinetics using appropriate kinetic models.[6]

Safety and Handling

Safety data sheets indicate that C.lI. Acid Brown 83 should be handled with care. Standard
laboratory safety protocols should be followed, including the use of personal protective
equipment such as gloves and safety glasses.[3][7] In case of contact with eyes or skin, rinsing
with plenty of water is recommended.[3] If inhaled, the individual should be moved to fresh air.
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[3] For ingestion, medical advice should be sought.[3] Proper ventilation is important to
minimize dust or aerosol generation.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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